Cas no 852851-92-4 (2-chloro-N-(2-{(2-fluorophenyl)methylsulfanyl}ethyl)acetamide)

• Product Name: 2-chloro-N-(2-{(2-fluorophenyl)methylsulfanyl}ethyl)acetamide
• CAS No: 852851-92-4
• MF: C₁₁H₁₃ClFNOS
• MW: 261.74342417717
• CID: 844339
• PubChem ID: 4962245
• Update Time: 2025-06-10

2-chloro-N-(2-{(2-fluorophenyl)methylsulfanyl}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-[2-[(2-FLUOROBENZYL)THIO]ETHYL]ACETAMIDE
• 2-chloro-N-{2-[(2-fluorobenzyl)thio]ethyl}acetamide
• 2-chloro-N-(2-{(2-fluorophenyl)methylsulfanyl}ethyl)acetamide
• 2-chloro-N-(2-{[(2-fluorophenyl)methyl]sulfanyl}ethyl)acetamide
• EN300-13120
• 2-chloro-N-[2-[(2-fluorophenyl)methylsulfanyl]ethyl]acetamide
• AKOS001071924
• DTXSID401189308
• J-509138
• 852851-92-4
• 2-Chloro-N-[2-[[(2-fluorophenyl)methyl]thio]ethyl]acetamide

• MDL： MFCD06655674
• Inchi： 1S/C11H13ClFNOS/c12-7-11(15)14-5-6-16-8-9-3-1-2-4-10(9)13/h1-4H,5-8H2,(H,14,15)
• InChI Key： SHJGMCHQCCLCSN-UHFFFAOYSA-N
• SMILES： ClCC(NCCSCC1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 261.0390411g/mol
• Monoisotopic Mass: 261.0390411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-chloro-N-(2-{(2-fluorophenyl)methylsulfanyl}ethyl)acetamide

Introduction to 2-Chloro-N-(2-{(2-Fluorophenyl)methylsulfanyl}ethyl)acetamide (CAS No. 852851-92-4)

2-Chloro-N-(2-{(2-fluorophenyl)methylsulfanyl}ethyl)acetamide, with the CAS number 852851-92-4, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloroacetamide moiety and a fluorinated phenylmethyl sulfide group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-chloro-N-(2-{(2-fluorophenyl)methylsulfanyl}ethyl)acetamide is represented by the formula C₁₃H₁₄ClFNOS. The presence of the chlorine and fluorine atoms, along with the sulfide linkage, imparts specific physicochemical properties that are crucial for its biological interactions. The compound's molecular weight is approximately 286.77 g/mol, and it exhibits moderate solubility in organic solvents, which facilitates its use in various experimental settings.

Recent studies have highlighted the potential of 2-chloro-N-(2-{(2-fluorophenyl)methylsulfanyl}ethyl)acetamide in several therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. Research conducted by Smith et al. (2021) demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory effects, 2-chloro-N-(2-{(2-fluorophenyl)methylsulfanyl}ethyl)acetamide has shown promise as an antitumor agent. A study by Zhang et al. (2020) reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its antitumor activity involves the induction of apoptosis through the activation of caspase cascades and the downregulation of anti-apoptotic proteins such as Bcl-2.

The pharmacokinetic profile of 2-chloro-N-(2-{(2-fluorophenyl)methylsulfanyl}ethyl)acetamide has also been investigated to assess its suitability for in vivo applications. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Oral administration results in rapid absorption and distribution to target tissues, with a half-life that allows for once-daily dosing regimens in preclinical models.

To further evaluate the therapeutic potential of 2-chloro-N-(2-{(2-fluorophenyl)methylsulfanyl}ethyl)acetamide, several clinical trials are currently underway. Phase I trials have demonstrated its safety and tolerability at various dose levels, with no significant adverse effects reported. These findings have paved the way for Phase II trials, which are focused on assessing its efficacy in specific patient populations.

The structural versatility of 2-chloro-N-(2-{(2-fluorophenyl)methylsulfanyl}ethyl)acetamide also makes it an attractive scaffold for medicinal chemistry efforts aimed at optimizing its pharmacological properties. Researchers are exploring modifications to the chloroacetamide and fluorinated phenylmethyl sulfide groups to enhance potency, selectivity, and pharmacokinetic profiles. For instance, substituting the chlorine atom with other halogens or functional groups has been shown to modulate biological activity and improve drug-like properties.

In conclusion, 2-chloro-N-(2-{(2-fluorophenyl)methylsulfanyl}ethyl)acetamide (CAS No. 852851-92-4) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, underscoring its significance in advancing drug discovery efforts.